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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrosoaniline

Cat. No.: B045008 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of N,N-Dimethyl-4-nitrosoaniline, a

versatile chemical compound with significant applications in various scientific and industrial

fields. This document details its chemical and physical properties, experimental protocols for its

synthesis, key reactions, and applications, with a focus on data relevant to research and

development professionals.

Core Chemical and Physical Properties
N,N-Dimethyl-4-nitrosoaniline, also known as p-nitroso-N,N-dimethylaniline, is an aromatic

organic compound characterized by a nitroso group substituted at the para-position of N,N-

dimethylaniline.[1] It typically appears as a green crystalline powder or chunks.[2][3] This

compound serves as a crucial intermediate in the synthesis of azo dyes and has applications in

polymer chemistry and pharmaceutical research.[2]

Data Summary Table

The quantitative properties of N,N-Dimethyl-4-nitrosoaniline are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Weight 150.18 g/mol [1][2]

Molecular Formula C₈H₁₀N₂O [1][2][4]

CAS Number 138-89-6 [1][2]

Melting Point 85 - 87 °C [2][5]

Density 1.15 g/cm³ at 20 °C [5][6]

Appearance Green powder or chunks [2][3]

Solubility
Insoluble in water; Soluble in

ethanol (5%)
[1][7]

UV Absorption Maxima (in

Alcohol)

234 nm, 273 nm, 305 nm, 314

nm
[1]

UN Number 1369 [1][8]

Synthesis of N,N-Dimethyl-4-nitrosoaniline:
Experimental Protocol
The synthesis of N,N-Dimethyl-4-nitrosoaniline is typically achieved through the nitrosation of

N,N-dimethylaniline. The following protocol is a standard laboratory procedure.

Materials:

N,N-Dimethylaniline (100 g)

Concentrated Hydrochloric Acid (345 ml)

Sodium Nitrite (60 g)

Ice

Water

Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃) solution
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Toluene, Chloroform, or Diethyl Ether for extraction

Procedure:

Dissolution and Cooling: Dissolve 100 g of N,N-dimethylaniline in 345 ml of concentrated

hydrochloric acid in a suitable reaction vessel.[9]

Add crushed ice to the mixture until the temperature drops below 0 °C.[9]

Nitrosation Reaction: Prepare a solution of 60 g of sodium nitrite in a minimal amount of

water.[9]

Slowly add the sodium nitrite solution to the cooled dimethylaniline hydrochloride solution

while stirring vigorously.[9]

Maintain the reaction temperature below 8 °C throughout the addition by adding more ice as

necessary.[9]

Isolation of Hydrochloride Salt: As the reaction proceeds, the hydrochloride salt of N,N-
Dimethyl-4-nitrosoaniline will precipitate as yellow needles.[9]

After the addition is complete, allow the mixture to stand, then filter the precipitate.[9]

Wash the collected solid with a small amount of dilute hydrochloric acid and dry it. The

melting point of the hydrochloride salt is approximately 177 °C.[9][10]

Conversion to Free Base: To obtain the free base, treat the N,N-Dimethyl-4-nitrosoaniline
hydrochloride with a stoichiometric amount of a base like sodium hydroxide or sodium

carbonate solution until the pH reaches ~8.0, indicated by a green color.[3]

Extraction and Purification: Extract the green free base from the aqueous solution using an

organic solvent such as toluene, chloroform, or diethyl ether.[3]

Dry the organic extract over an anhydrous drying agent (e.g., K₂CO₃), filter, and remove the

solvent by distillation.[3]

The resulting solid is the purified N,N-Dimethyl-4-nitrosoaniline, which can be further

recrystallized if needed.[3]
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Caption: Workflow for the synthesis of N,N-Dimethyl-4-nitrosoaniline.

Key Reactions and Applications
N,N-Dimethyl-4-nitrosoaniline is a valuable building block in organic synthesis due to the

reactivity of its nitroso group.[2]

Azo Dye Synthesis: Its primary industrial use is as an intermediate in the production of azo

dyes, which are widely used for coloring textiles, plastics, and inks.[2]

Organic Synthesis: It serves as a reagent in various chemical transformations. For instance,

it is known to have a delayed but violent reaction with acetic anhydride.[3] It can also react

with compounds like diethyl-2-bromomalonate.[11]

Polymer Chemistry: The compound is used in the formulation of certain polymers to enhance

properties such as color stability and resistance to degradation.[2]

Analytical Chemistry: It is employed in spectrophotometric methods to detect and quantify

nitroso compounds in various samples, which is useful for environmental monitoring.[2]

Pharmaceutical Research: Its unique chemical structure makes it a subject of exploration for

synthesizing potential pharmaceutical agents.[2]
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Caption: Key application areas of N,N-Dimethyl-4-nitrosoaniline.

Spectroscopic Information
Spectroscopic analysis is critical for the identification and characterization of N,N-Dimethyl-4-
nitrosoaniline.

UV-Vis Spectroscopy: In an alcohol solvent, the compound exhibits maximum absorption at

wavelengths of 234 nm (log ε= 3.67), 273 nm (log ε= 3.82), 305 nm (log ε= 3.18), and 314

nm (log ε= 3.14).[1]

Infrared (IR) Spectroscopy: IR spectral data are available and can be found in spectral

databases for detailed vibrational mode analysis.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra

have been recorded and are available for structural elucidation.[1][12]

Safety and Handling
N,N-Dimethyl-4-nitrosoaniline is a hazardous substance and must be handled with

appropriate safety precautions.

Hazards: It is classified as toxic if swallowed and is a skin and eye irritant. It is also a self-

heating substance, which may cause it to catch fire.[3]

Personal Protective Equipment (PPE): When handling this compound, appropriate PPE,

including gloves, eye protection (eyeshields), and respiratory protection (dust mask), should

be worn.

Storage: It should be stored in a well-ventilated area, away from heat, sparks, and open

flames.[7] It is incompatible with strong oxidizing agents.[6] The recommended storage

temperature is generally at room temperature or below 30°C.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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